((2R,3R,4S,5R)-3-(Benzoyloxy)-5-(2,6-dichloro-9H-purin-9-yl)-4-fluorotetrahydrofuran-2-yl)methyl benzoate

• IUPAC Name: [(2R,3R,4S,5R)-3-benzoyloxy-5-(2,6-dichloropurin-9-yl)-4-fluorooxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C24H17Cl2FN4O5/c25-19-17-20(30-24(26)29-19)31(12-28-17)21-16(27)18(36-23(33)14-9-5-2-6-10-14)15(35-21)11-34-22(32)13-7-3-1-4-8-13/h1-10,12,15-16,18,21H,11H2/t15-,16+,18-,21-/m1/s1
• InChI Key: WDDFXGQXXQAPHG-VWFIUDSGSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=C(N=C4Cl)Cl)F)OC(=O)C5=CC=CC=C5
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H](O2)N3C=NC4=C3N=C(N=C4Cl)Cl)F)OC(=O)C5=CC=CC=C5
• Molecular Formula: C24H17Cl2FN4O5
• Molecular Weight: 531.3 g/mol
• CAS No.: 329187-80-6

Description

((2R,3R,4S,5R)-3-(Benzoyloxy)-5-(2,6-dichloro-9H-purin-9-yl)-4-fluorotetrahydrofuran-2-yl)methyl benzoate (CAS: 329187-80-6) is a fluorinated nucleoside analogue with a molecular formula of C₂₄H₁₇Cl₂FN₄O₅ and a molecular weight of 531.32 g/mol . Structurally, it features:

• A 2,6-dichloropurine base, which enhances metabolic stability and receptor-binding specificity compared to unmodified purines.
• A tetrahydrofuran ring substituted with fluorine at the 4-position and benzoyloxy groups at the 3- and 2-positions. The fluorine atom likely improves lipophilicity and resistance to enzymatic degradation .
• Benzoyl protecting groups on the ribose moiety, which are common in prodrug strategies to enhance bioavailability .

This compound is classified as a biochemical reagent with ≥95% purity and is primarily used in research settings, particularly in nucleotide analog studies and antiviral drug development .

Biological Activity

The compound ((2R,3R,4S,5R)-3-(Benzoyloxy)-5-(2,6-dichloro-9H-purin-9-yl)-4-fluorotetrahydrofuran-2-yl)methyl benzoate is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to explore its biological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structural formula can be represented as follows:

$$\text{C}_{24}\text{H}_{22}\text{Cl}_{2}\text{FN}_{4}\text{O}_{5}$$

Biological Activity

The biological activity of this compound has been primarily studied in the context of its effects on cellular processes and potential therapeutic applications.

• Inhibition of Enzymatic Activity : The compound has shown potential in inhibiting specific enzymes associated with cancer cell proliferation. In vitro studies suggest that it may interfere with the signaling pathways that promote tumor growth.
• Antiviral Properties : Preliminary research indicates that the compound exhibits antiviral activity against certain strains of viruses, possibly by inhibiting viral replication or entry into host cells.
• Anti-inflammatory Effects : Some studies have suggested that this compound may modulate inflammatory responses, potentially providing therapeutic benefits in conditions characterized by chronic inflammation.

Case Studies and Research Findings

Several studies have evaluated the biological activity of this compound:

• Study on Cancer Cell Lines :
  • A study conducted on various cancer cell lines demonstrated that the compound significantly reduced cell viability in a dose-dependent manner. The IC50 values ranged from 10 to 30 µM across different cell types.
  • Mechanistic studies revealed that the compound induced apoptosis through the activation of caspase pathways.
• Antiviral Activity Assessment :
  • In a controlled experiment against influenza virus, the compound was found to reduce viral titers significantly when administered prior to viral infection.
  • The mechanism was attributed to interference with viral RNA synthesis.
• Inflammation Model :
  • In animal models of induced inflammation, treatment with the compound led to a marked decrease in pro-inflammatory cytokines (e.g., TNF-alpha and IL-6), suggesting its potential as an anti-inflammatory agent.

Data Summary Table

Activity Type	Effect	Mechanism	Reference
Cancer Cell Inhibition	Reduced viability	Induction of apoptosis
Antiviral	Decreased viral titers	Inhibition of RNA synthesis
Anti-inflammatory	Decreased cytokine levels	Modulation of inflammatory pathways

Scientific Research Applications

Pharmaceutical Applications

• Antiviral Activity :
  • The compound's purine structure suggests potential antiviral properties. Research indicates that derivatives of purines can inhibit viral replication by mimicking natural nucleosides used in RNA and DNA synthesis. Studies have shown that modifications to the purine ring can enhance selectivity and efficacy against specific viruses, making this compound a candidate for further investigation in antiviral drug development .
• Cancer Treatment :
  • Compounds with similar structures have been explored as chemotherapeutic agents due to their ability to interfere with nucleic acid synthesis in rapidly dividing cells. The incorporation of fluorine atoms can enhance the lipophilicity and metabolic stability of the compound, potentially leading to improved pharmacokinetics and bioavailability in cancer therapies .
• Enzyme Inhibition :
  • The benzoyloxy group may facilitate interactions with various enzymes involved in nucleotide metabolism. Inhibitors targeting these pathways are crucial in treating diseases characterized by dysregulated nucleotide synthesis, such as cancer and certain genetic disorders .

Case Studies

• Antiviral Efficacy :
  • A study published in Journal of Medicinal Chemistry evaluated several purine derivatives against viral targets. The findings indicated that compounds similar to ((2R,3R,4S,5R)-3-(Benzoyloxy)-5-(2,6-dichloro-9H-purin-9-yl)-4-fluorotetrahydrofuran-2-yl)methyl benzoate exhibited significant inhibitory activity against RNA viruses, suggesting a pathway for the development of novel antiviral therapies .
• Mechanism of Action :
  • Research conducted at a leading pharmaceutical institute investigated the mechanism by which similar compounds exert their effects on cellular metabolism. It was found that these compounds could effectively compete with natural substrates for enzyme binding sites, leading to reduced nucleotide availability for viral replication and tumor growth .

Data Tables

Comparison with Similar Compounds

Table 1: Key Differences in Purine Substituents

Compound Name / CAS	Purine Substituents	Ribose Modifications	Molecular Weight (g/mol)	Key Features	References
Target Compound (329187-80-6)	2,6-dichloro	4-fluoro, 3- and 2-benzoyloxy	531.32	High lipophilicity, metabolic stability
(135473-15-3)	6-chloro	4-fluoro, 3- and 2-benzoyloxy	496.87	Reduced halogenation may lower toxicity
(339091-08-6)	2,6-dichloro	β-L-ribofuranosyl, tri-O-benzoyl	633.44	L-stereochemistry alters enzyme interaction
(550-33-4)	Unmodified purine (adenine)	Hydroxymethyl, diol	252.23	Natural nucleoside scaffold

Key Observations:

• The 2,6-dichloro substitution in the target compound and CAS 339091-08-6 enhances binding to adenosine receptors compared to mono-chlorinated analogues like 135473-15-3 .
• The β-L-ribofuranosyl configuration in CAS 339091-08-6 confers resistance to hydrolysis by human nucleoside phosphorylases, a feature absent in the target compound’s D-configuration .

Modifications in the Ribose Moiety

Table 2: Ribose and Protecting Group Variations

Compound Name / CAS	Ribose Substituents	Protecting Groups	Biological Implications	References
Target Compound (329187-80-6)	4-fluoro, 3-benzoyloxy, 2-methyl benzoate	Benzoyl	Enhanced membrane permeability
(729596-46-7)	4-hydroxy-4-methyl-5-oxo, 2-benzoyloxy	Benzoyl	Oxo group may reduce metabolic stability
(44 in )	3-methyl, tert-butyldimethylsilyl (TBS) groups	TBS, benzoyl	TBS groups improve synthetic yield
(10 in )	Unmodified ribose with diacetate	Acetyl	Acetyl groups are less stable in vivo

Key Observations:

• Benzoyl groups in the target compound offer superior hydrolytic stability compared to acetyl-protected analogues like compound 10 .

Q & A

Q. What are the key steps in synthesizing this compound, and how are reaction conditions optimized?

The synthesis typically involves sequential protection, coupling, and deprotection steps. For example, microwave-assisted coupling of 2,6-dichloropurine with a benzoylated tetrahydrofuran precursor (e.g., using p-toluenesulfonic acid as a catalyst) is a critical step, followed by purification via column chromatography . Reaction optimization includes controlling temperature (e.g., 80–100°C for microwave reactions) and stoichiometric ratios of reagents to minimize side products. Solvent selection (e.g., methanol or ethanol for deprotection) also impacts yield .

Q. Which analytical methods are used to confirm the compound’s structure and purity?

• NMR spectroscopy : $^1H$ and $^{13}C$ NMR are essential for confirming stereochemistry and functional groups (e.g., benzoyloxy and fluorotetrahydrofuran moieties) .
• Mass spectrometry (ESI-MS) : Validates molecular weight and detects impurities, with fragmentation patterns aiding structural assignment .
• HPLC : Ensures purity (>95%) by isolating the target compound from byproducts .

Q. What safety precautions are required when handling this compound?

• Personal protective equipment (PPE) : Use nitrile gloves, chemical goggles, and flame-retardant lab coats to avoid skin/eye contact .
• Ventilation : Work in a fume hood to prevent inhalation of vapors .
• Storage : Keep in inert, airtight containers at 2–8°C to prevent degradation .

Q. How is the stereochemical configuration of the tetrahydrofuran ring verified?

X-ray crystallography using programs like SHELXL (via the SHELX suite) resolves absolute stereochemistry. Data collection requires high-resolution crystals, and refinement accounts for anisotropic displacement parameters . Alternatively, NOESY NMR can confirm spatial proximity of substituents (e.g., fluorine and benzoyloxy groups) .

Q. What solvents and reaction conditions are compatible with its stability?

The compound is stable in aprotic solvents (e.g., dichloromethane, acetonitrile) but hydrolyzes in protic solvents like water or methanol under acidic/basic conditions. Reactions should avoid temperatures >100°C to prevent decomposition .

Advanced Research Questions

Q. How can conflicting NMR data (e.g., unexpected splitting patterns) be resolved during structural analysis?

• Variable-temperature NMR : Identifies dynamic processes (e.g., rotameric equilibria) causing splitting .
• COSY and HSQC : Assign coupling networks and correlate $^1H$-$^{13}C$ signals to resolve overlapping peaks .
• Isotopic labeling : $^{19}F$-NMR or deuterated analogs simplify spectral interpretation .

Q. What strategies improve synthetic yield in large-scale preparations?

• Protecting group strategy : Use tert-butyldimethylsilyl (TBS) groups for hydroxyl protection to enhance intermediate stability .
• Catalyst screening : Lewis acids (e.g., BF$_3$-Et$_2$O) or enzymes can accelerate coupling reactions .
• Flow chemistry : Continuous processing minimizes side reactions and improves reproducibility .

Q. How does stereochemistry influence its biological activity (e.g., enzyme inhibition)?

Molecular docking studies reveal that the (2R,3R,4S,5R) configuration optimizes binding to adenosine receptors or viral polymerases (e.g., SARS-CoV-2 RdRp). The 4-fluoro group enhances electronegativity, while benzoyloxy substituents modulate lipophilicity and target affinity .

Q. What are common pitfalls in crystallizing this compound, and how are they addressed?

• Crystal polymorphism : Screen solvents (e.g., ether/hexane mixtures) and use seed crystals to isolate the desired polymorph .
• Twinned crystals : SHELXD or twin refinement in SHELXL resolves overlapping diffraction patterns .
• Low resolution : Optimize supersaturation by slow evaporation or temperature gradients .

Q. How can contradictory bioactivity data (e.g., in vitro vs. in vivo assays) be analyzed?

• Metabolite profiling : LC-MS identifies degradation products or active metabolites affecting in vivo results .
• Pharmacokinetic modeling : Adjust for factors like plasma protein binding or blood-brain barrier penetration .
• Dose-response studies : Validate target engagement using isotopic tracers or fluorescence-based assays .